(1-Benzyl-piperidin-3-ylmethyl)-methyl-amine
Overview
Description
(1-Benzyl-piperidin-3-ylmethyl)-methyl-amine, also known as BPMM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. BPMM belongs to the class of piperidine derivatives and has a molecular formula of C16H24N2.
Mechanism of Action
The exact mechanism of action of (1-Benzyl-piperidin-3-ylmethyl)-methyl-amine is not fully understood. However, studies have suggested that it may work by inhibiting the activity of certain enzymes or proteins involved in cell growth and proliferation. This may explain its activity against cancer cells and its potential neuroprotective effects.
Biochemical and physiological effects:
(1-Benzyl-piperidin-3-ylmethyl)-methyl-amine has been found to have several biochemical and physiological effects. In vitro studies have shown that it can induce apoptosis (cell death) in cancer cells, while also inhibiting cell proliferation. Additionally, (1-Benzyl-piperidin-3-ylmethyl)-methyl-amine has been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One advantage of (1-Benzyl-piperidin-3-ylmethyl)-methyl-amine is its relatively simple synthesis, which makes it easily accessible for laboratory experiments. Additionally, its potential applications in medicinal chemistry make it a promising candidate for drug development. However, one limitation of (1-Benzyl-piperidin-3-ylmethyl)-methyl-amine is its relatively low solubility in water, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for research on (1-Benzyl-piperidin-3-ylmethyl)-methyl-amine. One area of interest is the development of (1-Benzyl-piperidin-3-ylmethyl)-methyl-amine-based anticancer drugs, which could potentially provide a new treatment option for cancer patients. Additionally, further studies are needed to fully understand the mechanism of action of (1-Benzyl-piperidin-3-ylmethyl)-methyl-amine and its potential neuroprotective effects. Finally, research is needed to optimize the synthesis of (1-Benzyl-piperidin-3-ylmethyl)-methyl-amine and improve its solubility, which would make it more useful for laboratory experiments and potential drug development.
Scientific Research Applications
(1-Benzyl-piperidin-3-ylmethyl)-methyl-amine has been studied extensively for its potential applications in medicinal chemistry. It has been found to exhibit significant activity against various cancer cell lines, making it a promising candidate for the development of anticancer drugs. Additionally, (1-Benzyl-piperidin-3-ylmethyl)-methyl-amine has shown potential as a neuroprotective agent, with studies indicating that it may have the ability to prevent or delay the onset of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
1-(1-benzylpiperidin-3-yl)-N-methylmethanamine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22N2/c1-15-10-14-8-5-9-16(12-14)11-13-6-3-2-4-7-13/h2-4,6-7,14-15H,5,8-12H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JOOMZMXXEQECFS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1CCCN(C1)CC2=CC=CC=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Benzyl-piperidin-3-ylmethyl)-methyl-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-Methyl-2-(4-methylphenyl)-1,3-thiazol-5-yl]ethan-1-amine](/img/structure/B3200058.png)
![9-chloro-6-methoxy-2,3-dihydro-1H-cyclopenta[b]quinoline](/img/structure/B3200138.png)
![(1-Methyl-1H-benzo[d]imidazol-2-yl)(pyridin-3-yl)methanamine](/img/structure/B3200141.png)